Cas no 1342836-30-9 (3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide)

3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide structure
1342836-30-9 structure
Product Name:3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide
CAS No:1342836-30-9
MF:C7H12N4O
MW:168.196380615234
CID:2114854
Update Time:2023-08-04

3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-N-isopropyl-1H-pyrazole-3-carboxamide
    • 3-amino-N-(propan-2-yl)-1H-pyrazole-5-carboxamide
    • 3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C7H12N4O/c1-4(2)9-7(12)5-3-6(8)11-10-5/h3-4H,1-2H3,(H,9,12)(H3,8,10,11)
    • InChI Key: RHWDZDKNCJZAGX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(N)=NN1)NC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Topological Polar Surface Area: 83.8
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